Cas no 133560-91-5 (Benzeneacetic acid,3,3'-azobis- (9CI))

• Product Name: Benzeneacetic acid,3,3'-azobis- (9CI)
• CAS No: 133560-91-5
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• CID: 165751
• PubChem ID: 131639
• Update Time: 2025-04-19

Benzeneacetic acid,3,3'-azobis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3,3'-azobis- (9CI)
• 2-[3-[[3-(carboxymethyl)phenyl]diazenyl]phenyl]acetic acid
• 3,3'-azobis(benzeneacetic acid)
• 2,2'-[(E)-diazene-1,2-diyldibenzene-3,1-diyl]diacetic acid
• 3,3'-Abba
• 133560-91-5
• 3,3/'-azobis(benzeneacetic acid)

• Inchi： 1S/C16H14N2O4/c19-15(20)9-11-3-1-5-13(7-11)17-18-14-6-2-4-12(8-14)10-16(21)22/h1-8H,9-10H2,(H,19,20)(H,21,22)/b18-17+
• InChI Key： WBMIICFYKRWOBJ-ISLYRVAYSA-N
• SMILES： OC(CC1C=CC=C(C=1)/N=N/C1=CC=CC(=C1)CC(=O)O)=O

Computed Properties

• Exact Mass: 298.095
• Monoisotopic Mass: 298.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 568.5°Cat760mmHg
• Flash Point: 297.6°C
• Refractive Index: 1.613